Cas no 1374258-24-8 (ethyl 1-tert-butyl-5-iodo-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-tert-butyl-5-iodo-1H-pyrazole-4-carboxylate
• CAS No: 1374258-24-8
• MF: C₁₀H₁₅IN₂O₂
• MW: 322.142774820328
• MDL: MFCD25542256
• CID: 4594448
• PubChem ID: 67491466
• Update Time: 2023-11-24

ethyl 1-tert-butyl-5-iodo-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(TERT-BUTYL)-5-IODO-1H-PYRAZOLE-4-CARBOXYLATE
• ethyl 1-tert-butyl-5-iodopyrazole-4-carboxylate
• Ethyl 1-(t-butyl)-5-iodo-1H-pyrazole-4-carboxylate
• ethyl 1-tert-butyl-5-iodo-1H-pyrazole-4-carboxylate

• MDL： MFCD25542256
• Inchi： 1S/C10H15IN2O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5H2,1-4H3
• InChI Key： FREGHPVLEPOIFA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C=NN1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 334.7±22.0 °C at 760 mmHg
• Flash Point: 156.2±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 1-tert-butyl-5-iodo-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives